Cas no 259251-82-6 (Ethanone,1-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-)

• Product Name: Ethanone,1-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-
• CAS No: 259251-82-6
• MF: C₁₃H₉F₃O₃
• MW: 270.203974485397
• CID: 247165
• PubChem ID: 2741155
• Update Time: 2025-04-19

Ethanone,1-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-
• 1-[5-[2-(trifluoromethoxy)phenyl]furan-2-yl]ethanone
• 1-{5-[2-(trifluoromethoxy)phenyl]-2-furyl}ethan-1-one
• 1-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}ethanone
• Ethanone, 1-[5-[2-(trifluoromethoxy)phenyl]-2-furanyl]-
• DTXSID40372410
• BRD-K32442400-001-07-2
• 1-{5-[2-(trifluoromethoxy)phenyl]furan-2-yl}ethan-1-one
• Maybridge1_007856
• SR-01000639243-1
• FT-0767807
• 259251-82-6
• MFCD00662417
• MLS000861983
• CCG-49813
• 1-(5-[2-(Trifluoromethoxy)phenyl]-2-furyl)ethan-1-one
• 1-(5-(2-(Trifluoromethoxy)phenyl)furan-2-yl)ethanone
• HMS2782K17
• HMS563N02
• CHEMBL1530121
• SMR000461065

• Inchi： 1S/C13H9F3O3/c1-8(17)10-6-7-11(18-10)9-4-2-3-5-12(9)19-13(14,15)16/h2-7H,1H3
• InChI Key： PVTYTSJZEMZCAM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CC=C(C(C)=O)O1)(F)F

Computed Properties

• Exact Mass: 270.05000
• Monoisotopic Mass: 270.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Melting Point: 40 °C
• PSA: 39.44000
• LogP: 4.04780